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molecular formula C8H6Cl3NO B1361815 2-chloro-N-(2,3-dichlorophenyl)acetamide CAS No. 33560-47-3

2-chloro-N-(2,3-dichlorophenyl)acetamide

Cat. No. B1361815
CAS RN: 33560-47-3
M. Wt: 238.5 g/mol
InChI Key: NBGQBIFGVDDWKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07528134B2

Procedure details

A mixture of 1-pyridin-2-ylpiperazine (24 mg, 0.15 mmol, Aldrich), N-(2,3-dichlorophenyl)-2-chloroacetamide (48 mg, 0.20 mmol, Maybridge) and sodium carbonate (50 mg) in N,N-dimethylformamide/water (2:1, 2 mL) was shaken at room temperature for 18 hours. The resulting mixture was decanted, concentrated under reduced pressure the residue purified by preparative HPLC to provide 9 mg (16%) of the desired product as a trifluoroacetic acid salt. 1H NMR (500 MHz, DMSO-d6) δ 2.62 (t, J=4 Hz, 4H), 3.23 (s, 2H), 3.58 (t, J=4 Hz, 4H), 6.63 (t, J=5 Hz, 1H), 6.83 (d, J=6 Hz, 1H), 7.55 (t, J=6 Hz, 1H), 7.68 (m, 2H), 7.88 (m, 2H), 8.12 (d, J=5 Hz, 1H), 10.12 (s, 1H); MS (ESI/APCI+) m/e 365 (M+H)+.
Name
1-pyridin-2-ylpiperazine
Quantity
24 mg
Type
reactant
Reaction Step One
Name
N-(2,3-dichlorophenyl)-2-chloroacetamide
Quantity
48 mg
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
50 mg
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide water
Quantity
2 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
16%

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[N:7]1[CH2:12][CH2:11][NH:10][CH2:9][CH2:8]1.[Cl:13][C:14]1[C:19]([Cl:20])=[CH:18][CH:17]=[CH:16][C:15]=1[NH:21][C:22](=[O:25])[CH2:23]Cl.C(=O)([O-])[O-].[Na+].[Na+]>CN(C)C=O.O>[Cl:13][C:14]1[C:19]([Cl:20])=[CH:18][CH:17]=[CH:16][C:15]=1[NH:21][C:22](=[O:25])[CH2:23][N:10]1[CH2:9][CH2:8][N:7]([C:2]2[CH:3]=[CH:4][CH:5]=[CH:6][N:1]=2)[CH2:12][CH2:11]1 |f:2.3.4,5.6|

Inputs

Step One
Name
1-pyridin-2-ylpiperazine
Quantity
24 mg
Type
reactant
Smiles
N1=C(C=CC=C1)N1CCNCC1
Name
N-(2,3-dichlorophenyl)-2-chloroacetamide
Quantity
48 mg
Type
reactant
Smiles
ClC1=C(C=CC=C1Cl)NC(CCl)=O
Name
sodium carbonate
Quantity
50 mg
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
N,N-dimethylformamide water
Quantity
2 mL
Type
solvent
Smiles
CN(C=O)C.O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was shaken at room temperature for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting mixture was decanted
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure the residue
CUSTOM
Type
CUSTOM
Details
purified by preparative HPLC

Outcomes

Product
Details
Reaction Time
 18 h
Name
desired product
Type
product
Smiles
ClC1=C(C=CC=C1Cl)NC(CN1CCN(CC1)C1=NC=CC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 9 mg
YIELD: PERCENTYIELD 16%
YIELD: CALCULATEDPERCENTYIELD 16.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.